Cas no 1568394-56-8 ((3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide)

• Product Name: (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide
• CAS No: 1568394-56-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD24052579
• CID: 5219878
• PubChem ID: 81123547
• Update Time: 2025-05-19

(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide, N-(3-hydroxycyclohexyl)-, (3R)-
• (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide

• MDL： MFCD24052579
• Inchi： 1S/C12H22N2O2/c15-11-5-1-4-10(7-11)14-12(16)9-3-2-6-13-8-9/h9-11,13,15H,1-8H2,(H,14,16)/t9-,10?,11?/m1/s1
• InChI Key： CUBSTJGNHJTPLL-KPPDAEKUSA-N
• SMILES： N1CCC[C@@H](C(NC2CCCC(O)C2)=O)C1

Additional information on (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide

Comprehensive Overview of (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide (CAS No. 1568394-56-8)

(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide, with the CAS number 1568394-56-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique stereochemistry and functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its piperidine-3-carboxamide backbone, which is a common motif in bioactive molecules targeting neurological and metabolic pathways.

The structural features of (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide include a hydroxycyclohexyl group attached to a piperidine ring, which enhances its solubility and binding affinity to biological targets. This makes it a promising candidate for the design of novel therapeutics. Recent studies have highlighted its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in various diseases, including diabetes and neurodegenerative disorders.

In the context of current trends, (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide aligns with the growing demand for small-molecule modulators in precision medicine. Its chiral center at the 3-position of the piperidine ring is critical for enantioselective interactions, a key consideration in drug development to minimize off-target effects. This specificity is particularly relevant given the increasing focus on personalized medicine and AI-driven drug design, where computational tools are used to predict compound behavior.

Another area of interest is the compound's potential application in central nervous system (CNS) drug discovery. The piperidine scaffold is prevalent in many CNS-active drugs, such as those treating anxiety and depression. Researchers are investigating whether (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide could serve as a precursor for new neuroprotective agents, especially with the rising prevalence of neurodegenerative conditions like Alzheimer's disease.

From a synthetic chemistry perspective, the compound's CAS number 1568394-56-8 is often searched in databases for its synthetic routes and patent literature. Its preparation typically involves multi-step organic synthesis, including stereoselective reactions to achieve the desired (3R) configuration. This complexity underscores the importance of green chemistry principles in its production, a topic widely discussed in sustainable pharmaceutical manufacturing.

Given the increasing use of machine learning in chemical research, (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide has also been studied in silico for its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such analyses are crucial for accelerating drug development cycles and reducing costs, making this compound a relevant case study for computational chemists and medicinal chemists alike.

In summary, (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide (CAS No. 1568394-56-8) represents a versatile and scientifically valuable compound with broad implications in modern drug discovery. Its structural uniqueness, combined with its potential therapeutic applications, positions it as a subject of ongoing research in both academic and industrial settings. As the fields of precision medicine and AI-aided drug design continue to evolve, this compound is likely to remain a focal point for innovation.